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Compound of Interest

Compound Name: Benzofurodil

Cat. No.: B1663190

Disclaimer: Information regarding Benzofurodil is limited in publicly available scientific
literature. While its CAS number is registered as 3447-95-8 and it is described as a cardiotonic
for the treatment of congestive heart failure, detailed technical data, including its specific
mechanism of action, signaling pathways, and comprehensive experimental data, are not
extensively documented.[1][2] This guide provides the available information on Benzofurodil
and presents a generalized framework for a hypothetical cardiotonic agent of the benzofuran
class, in line with the requested technical format. The experimental protocols, quantitative data,
and signaling pathways described herein are illustrative and based on general knowledge of
cardiotonic drugs.

Introduction to Benzofurodil

Benzofurodil is a chemical compound identified by the CAS number 3447-95-8.[1] It has been
classified as a cardiotonic agent used in the management of congestive heart failure.[2]
Cardiotonic agents are substances that increase the force of contraction of the heart muscle,
thereby improving cardiac output. They are a critical class of drugs for patients with heart
failure, a condition where the heart is unable to pump blood efficiently to meet the body's
needs.

Physicochemical Properties (Hypothetical Data)

Due to the lack of specific data for Benzofurodil, the following table presents hypothetical
physicochemical properties that would be relevant for a drug development professional.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1663190?utm_src=pdf-interest
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://m.chemicalbook.com/ProductDetail_EN_benzofurodil_3125313.htm
https://immunomart.com/product/benzofurodil/
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://m.chemicalbook.com/ProductDetail_EN_benzofurodil_3125313.htm
https://immunomart.com/product/benzofurodil/
https://www.benchchem.com/product/b1663190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

CAS Number 3447-95-8

Molecular Formula C19H1807

Molecular Weight 358.34 g/mol
(2R)-2-[(2E)-2-(1,3-benzodioxol-5-

IUPAC Name yl)ethenyl]-2,3-dihydro-7-methoxy-5-
benzofurancarboxylic acid

B Soluble in DMSO; sparingly soluble in ethanol;

Solubility ) )
insoluble in water

LogP 2.8

General Mechanism of Action of Cardiotonic Agents

Cardiotonic drugs primarily enhance myocardial contractility (positive inotropy) through various

mechanisms. Common signaling pathways targeted by these agents in the context of

congestive heart failure include:

e Inhibition of the Na+/K+-ATPase pump: This leads to an increase in intracellular sodium,

which in turn increases intracellular calcium via the Na+/Ca2+ exchanger, enhancing muscle

contraction. Digitalis glycosides are a classic example of this mechanism.

o Phosphodiesterase (PDE) Inhibition: Specifically, PDE3 inhibitors prevent the breakdown of

cyclic adenosine monophosphate (CAMP). Increased cAMP levels lead to the activation of

protein kinase A (PKA), which phosphorylates several proteins, resulting in increased

intracellular calcium and enhanced contractility.

» Calcium Sensitization: Some agents increase the sensitivity of the contractile proteins

(troponin C) to calcium, thereby enhancing the force of contraction without significantly

increasing intracellular calcium levels.

Hypothetical Signaling Pathway for a Benzofuran-
Derived Cardiotonic Agent
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The following diagram illustrates a potential signaling pathway through which a hypothetical
benzofuran-derived cardiotonic agent might exert its effects, focusing on PDE3 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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